Cas no 1259084-13-3 (1-[(6-Chloro-3-pyridinyl)sulfonyl]-N-methyl-N-(1-methylethyl)-4-piperidinemethanamine)

• Product Name: 1-[(6-Chloro-3-pyridinyl)sulfonyl]-N-methyl-N-(1-methylethyl)-4-piperidinemethanamine
• CAS No: 1259084-13-3
• MF: C₁₅H₂₄ClN₃O₂S
• MW: 345.887961387634
• CID: 5451921
• PubChem ID: 51120959
• Update Time: 2025-05-21

1-[(6-Chloro-3-pyridinyl)sulfonyl]-N-methyl-N-(1-methylethyl)-4-piperidinemethanamine Chemical and Physical Properties

Names and Identifiers

• N-[[1-(6-chloropyridin-3-yl)sulfonylpiperidin-4-yl]methyl]-N-methylpropan-2-amine
• Z734126720
• EN300-26585606
• ({1-[(6-chloropyridin-3-yl)sulfonyl]piperidin-4-yl}methyl)(methyl)(propan-2-yl)amine
• AKOS033027661
• 1259084-13-3
• 1-[(6-Chloro-3-pyridinyl)sulfonyl]-N-methyl-N-(1-methylethyl)-4-piperidinemethanamine

• Inchi： 1S/C15H24ClN3O2S/c1-12(2)18(3)11-13-6-8-19(9-7-13)22(20,21)14-4-5-15(16)17-10-14/h4-5,10,12-13H,6-9,11H2,1-3H3
• InChI Key： AYRLFHGQQJQUHZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N1CCC(CN(C)C(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 345.1277759g/mol
• Monoisotopic Mass: 345.1277759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 459.2±53.0 °C(Predicted)
• pka: 9.64±0.50(Predicted)

Additional information on 1-[(6-Chloro-3-pyridinyl)sulfonyl]-N-methyl-N-(1-methylethyl)-4-piperidinemethanamine

Research Brief on 1-[(6-Chloro-3-pyridinyl)sulfonyl]-N-methyl-N-(1-methylethyl)-4-piperidinemethanamine (CAS: 1259084-13-3)

1-[(6-Chloro-3-pyridinyl)sulfonyl]-N-methyl-N-(1-methylethyl)-4-piperidinemethanamine (CAS: 1259084-13-3) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a bioactive molecule, particularly in the context of enzyme inhibition and receptor modulation. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The compound's structure features a sulfonyl group linked to a chloropyridinyl moiety, which is further connected to a piperidinemethanamine scaffold. This unique architecture has been hypothesized to confer selective binding affinity towards specific biological targets. Recent synthetic efforts have optimized the production of this compound, achieving higher yields and purity, which are critical for subsequent biological evaluations.

In vitro studies have demonstrated that 1-[(6-Chloro-3-pyridinyl)sulfonyl]-N-methyl-N-(1-methylethyl)-4-piperidinemethanamine exhibits potent inhibitory activity against certain kinases and G-protein-coupled receptors (GPCRs). These findings suggest its potential as a lead compound for developing novel therapeutics targeting cancer and neurological disorders. Mechanistic studies indicate that the compound's activity is mediated through allosteric modulation, offering a distinct advantage over traditional orthosteric inhibitors.

Pharmacokinetic profiling of the compound has revealed favorable absorption and distribution properties, although metabolic stability remains an area for further optimization. Recent advancements in prodrug strategies have shown promise in enhancing its bioavailability and reducing off-target effects. These developments underscore the compound's translational potential in drug discovery pipelines.

In conclusion, 1-[(6-Chloro-3-pyridinyl)sulfonyl]-N-methyl-N-(1-methylethyl)-4-piperidinemethanamine represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and biological activity profile warrant additional studies to elucidate its full therapeutic potential. Future research directions may include structure-activity relationship (SAR) studies and in vivo efficacy evaluations in relevant disease models.